Cas no 1263062-32-3 (Methyl 3-methoxy-5-methylpicolinate)

• Product Name: Methyl 3-methoxy-5-methylpicolinate
• CAS No: 1263062-32-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4726960
• Update Time: 2025-10-28

Methyl 3-methoxy-5-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-5-methylpicolinate
• FCH2280800
• AX8277939

• Inchi： 1S/C9H11NO3/c1-6-4-7(12-2)8(10-5-6)9(11)13-3/h4-5H,1-3H3
• InChI Key： QSDCVYZMWXFRLC-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=NC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-methoxy-5-methylpicolinate

Methyl 3-methoxy-5-methylpicolinate (CAS No. 1263062-32-3): A Comprehensive Overview

Methyl 3-methoxy-5-methylpicolinate (CAS No. 1263062-32-3) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biochemical research. The detailed exploration of this molecule not only highlights its chemical significance but also underscores its relevance in contemporary scientific advancements.

The molecular structure of Methyl 3-methoxy-5-methylpicolinate consists of a pyridine core substituted with methoxy and methyl groups at specific positions. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for various biochemical interactions. The presence of the methoxy group at the 3-position and the methyl group at the 5-position contributes to its reactivity and potential biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. Research has indicated that molecules containing pyridine rings, particularly those with methoxy and methyl substitutions, often exhibit significant biological activity. This includes potential applications in treating neurological disorders, inflammatory conditions, and other metabolic diseases. The study of Methyl 3-methoxy-5-methylpicolinate falls within this broader context, offering insights into how structural modifications can influence biological outcomes.

One of the most compelling aspects of Methyl 3-methoxy-5-methylpicolinate is its potential role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The compound's stability and ease of functionalization make it an attractive candidate for further chemical derivatization. This flexibility allows researchers to design molecules with tailored properties, enhancing their efficacy and selectivity for specific biological targets.

The synthesis of Methyl 3-methoxy-5-methylpicolinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protection-deprotection strategies are commonly utilized in its preparation.

From a biochemical perspective, Methyl 3-methoxy-5-methylpicolinate has shown promise in modulating various enzymatic pathways. Studies have suggested that it may interact with enzymes involved in metabolic processes, potentially influencing key biochemical pathways relevant to health and disease. This interaction could be exploited to develop novel therapeutic strategies targeting metabolic disorders.

The pharmacokinetic properties of Methyl 3-methoxy-5-methylpicolinate are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining optimal dosing regimens and predicting potential side effects. Advanced computational models and experimental techniques are being employed to elucidate these pharmacokinetic parameters.

In conclusion, Methyl 3-methoxy-5-methylpicolinate (CAS No. 1263062-32-3) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with promising biological activities, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.